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Compound of Interest

Compound Name: 6-Methyl-2-vinylpyridine

Cat. No.: B072503

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structure, formula, and key properties
of 6-Methyl-2-vinylpyridine. It includes a summary of its physicochemical properties, a
detailed experimental protocol for its synthesis, and visualizations of its chemical structure and
a representative synthesis workflow.

Chemical Structure and Formula

6-Methyl-2-vinylpyridine, also known as 2-methyl-6-vinylpyridine, is a heterocyclic aromatic
compound. Its structure consists of a pyridine ring substituted with a methyl group at the 6-
position and a vinyl group at the 2-position.

Molecular Formula: CsHoN

CAS Number: 1122-70-9

Synonyms: 2-Methyl-6-vinylpyridine, 6-Methyl-2-ethenylpyridine

The structural formula of 6-Methyl-2-vinylpyridine is depicted in the diagram below.

Caption: Chemical structure of 6-Methyl-2-vinylpyridine.

Physicochemical Properties
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A summary of the available quantitative data for 6-Methyl-2-vinylpyridine and the closely
related compound 2-vinylpyridine is presented in the table below for comparative purposes. It is
important to note that specific experimental data for 6-Methyl-2-vinylpyridine is limited in the
public domain, and some values are extrapolated or based on data for similar compounds.

Property 6-Methyl-2-vinylpyridine 2-Vinylpyridine
Molecular Weight 119.16 g/mol 105.14 g/mol [1]

Boiling Point Not available 159.5 °C[1]

Melting Point Not available -50 °C[1]

Density Not available 0.9985 g/cm? at 20 °C[1]
Refractive Index Not available n20/D 1.549[1]

Experimental Protocol: Synthesis of 6-Methyl-2-
vinylpyridine

The following is a representative experimental protocol for the synthesis of 6-Methyl-2-
vinylpyridine from 2,6-dimethylpyridine and formaldehyde. This method is based on a catalytic
conversion process.

Materials:

2,6-Dimethylpyridine (Lutidine)

Formaldehyde (37 wt. % solution in water)

Cesium-modified ZSM-5 catalyst (Cs-ZSM-5)

Inert gas (e.g., Nitrogen or Argon)

Standard laboratory glassware for reaction, distillation, and purification

Analytical equipment for product characterization (e.g., GC-MS, NMR)

Procedure:
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Catalyst Preparation: A cesium-modified ZSM-5 (Cs-ZSM-5) catalyst is typically used for this
reaction. The catalyst is packed into a fixed-bed reactor.

Reaction Setup: The reactor is heated to the desired reaction temperature, typically around
300-400°C.

Reactant Feed: A mixture of 2,6-dimethylpyridine and formaldehyde is fed into the reactor
over the catalyst bed. The molar ratio of the reactants and the flow rate are critical
parameters to control the reaction selectivity. A continuous flow of an inert gas is maintained
throughout the reaction.

Reaction: The reactants undergo a catalytic conversion over the Cs-ZSM-5 catalyst, leading
to the formation of 6-Methyl-2-vinylpyridine and other byproducts.

Product Collection: The reaction products are cooled and collected in a condensation trap.

Purification: The collected liquid product is then subjected to a purification process, typically
fractional distillation under reduced pressure, to isolate the 6-Methyl-2-vinylpyridine from
unreacted starting materials and byproducts.

Analysis: The purity and identity of the final product are confirmed using analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of 6-Methyl-2-vinylpyridine.
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Caption: Synthesis workflow for 6-Methyl-2-vinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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